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Compound of Interest

Compound Name: Dinaline

Cat. No.: B1595477 Get Quote

Essential Safety and Handling Guide for Dinaline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Dinaline, an antineoplastic agent. Adherence to these procedures is essential to ensure

personal safety and mitigate environmental contamination.

Chemical Identification and Properties
Dinaline is an antineoplastic agent and a precursor to CI-994.[1] It is a potent anticancer agent

with demonstrated cytotoxicity and antitumor activity.[2]
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Property Value Source

CAS Number 58338-59-3 [1][2][3][4]

Molecular Formula C₁₃H₁₃N₃O [1][2][3]

Molecular Weight 227.26 g/mol [1][2][3]

Appearance Solid [1]

Solubility

Soluble in DMSO to 100 mM,

Soluble in ethanol to 25 mM

(with warming)

[1]

Storage

Store at +4°C under

desiccating conditions. The

product can be stored for up to

12 months.

[1]

Personal Protective Equipment (PPE)
Due to its classification as an antineoplastic agent, stringent PPE protocols must be followed at

all times when handling Dinaline.

PPE Category Specification Rationale

Gloves

Double gloving with

chemotherapy-rated nitrile or

latex gloves.

Prevents skin contact and

absorption.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes

and aerosols.

Lab Coat

Disposable, solid-front gown

with long sleeves and tight-

fitting cuffs.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if there is a

risk of aerosol generation.

Protects against inhalation of

hazardous particles.
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Handling and Operational Plan
A systematic approach to handling Dinaline is crucial to minimize exposure risk. The following

workflow outlines the key steps for safe handling in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Designated work area (e.g., fume hood)

Gather all necessary materials and PPE

Don appropriate PPE

Weigh and transfer Dinaline

Dissolve in appropriate solvent

Perform experimental procedures

Decontaminate work surfaces

Dispose of waste in designated containers

Doff PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Dinaline in a laboratory setting.
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Disposal Plan
The disposal of Dinaline and all contaminated materials must be handled with extreme care to

prevent environmental contamination and exposure to personnel.

Waste Type Disposal Container Disposal Procedure

Solid Dinaline Waste

Labeled, sealed, and puncture-

resistant hazardous waste

container.

Segregate from other chemical

waste. Arrange for pickup by a

licensed hazardous waste

disposal service.

Contaminated Labware (e.g.,

pipette tips, tubes)

Labeled, sealed, and puncture-

resistant hazardous waste

container.

Dispose of immediately after

use. Do not attempt to clean

and reuse disposable items.

Contaminated PPE (gloves,

gown)

Labeled, sealed hazardous

waste bag within the

designated work area.

Doff PPE carefully to avoid

self-contamination and place

directly into the waste bag.

Liquid Waste (solutions

containing Dinaline)

Labeled, sealed, and

chemically compatible

hazardous waste container.

Do not pour down the drain.

Arrange for pickup by a

licensed hazardous waste

disposal service.

The following decision tree provides guidance on the appropriate disposal pathway for

materials potentially contaminated with Dinaline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1595477?utm_src=pdf-body
https://www.benchchem.com/product/b1595477?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material for Disposal

Is the material contaminated
with Dinaline?

Dispose as Hazardous Waste

Yes

Dispose as Non-Hazardous Waste

No

Is it a sharp?

Dispose in a Sharps
Hazardous Waste Container

Yes

Is it liquid or solid?

No

Dispose in a Liquid
Hazardous Waste Container

Dispose in a Solid
Hazardous Waste Container

Liquid Solid

Click to download full resolution via product page

Caption: A decision tree for the proper disposal of materials that may be contaminated with

Dinaline.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and water for

at least 15 minutes. Seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Minor Spill

Alert others in the area. Wear appropriate PPE.

Contain the spill with absorbent material. Clean

the area with a suitable decontaminating agent.

Dispose of all cleanup materials as hazardous

waste.

Major Spill

Evacuate the area immediately. Alert your

institution's emergency response team. Do not

attempt to clean up a major spill without

specialized training and equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dinaline, Antineoplastic agent (CAS 58338-59-3) | Abcam [abcam.com]

2. Dinalin | 58338-59-3 [chemicalbook.com]

3. Dinaline | C13H13N3O | CID 42725 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1595477?utm_src=pdf-custom-synthesis
https://www.abcam.com/en-us/products/biochemicals/dinaline-antineoplastic-agent-ab144561
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71178530.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dinaline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. angenechemical.com [angenechemical.com]

To cite this document: BenchChem. [Personal protective equipment for handling Dinaline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595477#personal-protective-equipment-for-
handling-dinaline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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